Cas no 882985-33-3 (6-(pyridin-2-ylsulfanyl)-pyridine-3-carbaldehyde)
882985-33-3 structure
Product Name:6-(pyridin-2-ylsulfanyl)-pyridine-3-carbaldehyde
CAS No:882985-33-3
MF:C11H8N2OS
MW:216.259020805359
CID:2153426
PubChem ID:80640449
Update Time:2025-04-21
6-(pyridin-2-ylsulfanyl)-pyridine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 6-(pyridin-2-ylsulfanyl)-pyridine-3-carbaldehyde
- DB-350201
- AKOS019207071
- 882985-33-3
- SCHEMBL4617701
- CXBAHWGNMNVLGP-UHFFFAOYSA-N
-
- Inchi: 1S/C11H8N2OS/c14-8-9-4-5-11(13-7-9)15-10-3-1-2-6-12-10/h1-8H
- InChI Key: CXBAHWGNMNVLGP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CN=1)C1C=CC(C=O)=CN=1
Computed Properties
- Exact Mass: 216.03573406Da
- Monoisotopic Mass: 216.03573406Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 68.2Ų
6-(pyridin-2-ylsulfanyl)-pyridine-3-carbaldehyde Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
882985-33-3 (6-(pyridin-2-ylsulfanyl)-pyridine-3-carbaldehyde) Related Products
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